Cas no 1513878-88-0 (methyl 2-(2,2-difluoroethyl)aminopropanoate)

• Product Name: methyl 2-(2,2-difluoroethyl)aminopropanoate
• CAS No: 1513878-88-0
• MF: C₆H₁₁F₂NO₂
• MW: 167.15384888649
• CID: 6131300
• PubChem ID: 61499791
• Update Time: 2025-07-02

methyl 2-(2,2-difluoroethyl)aminopropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2,2-difluoroethyl)aminopropanoate
• L-Alanine, N-(2,2-difluoroethyl)-, methyl ester
• Methyl (2,2-difluoroethyl)alaninate
• AKOS010761130
• CS-0277633
• EN300-1073426
• methyl 2-[(2,2-difluoroethyl)amino]propanoate
• 1513878-88-0

• Inchi： 1S/C6H11F2NO2/c1-4(6(10)11-2)9-3-5(7)8/h4-5,9H,3H2,1-2H3/t4-/m0/s1
• InChI Key： UQXPNOHXGYWNOO-BYPYZUCNSA-N
• SMILES： C(OC)(=O)[C@H](C)NCC(F)F

Computed Properties

• Exact Mass: 167.07578492g/mol
• Monoisotopic Mass: 167.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.103±0.06 g/cm3(Predicted)
• Boiling Point: 164.6±40.0 °C(Predicted)
• pka: 4.22±0.70(Predicted)

Additional information on methyl 2-(2,2-difluoroethyl)aminopropanoate

Methyl 2-(2,2-difluoroethyl)aminopropanoate (CAS No. 1513878-88-0): A Comprehensive Overview

Methyl 2-(2,2-difluoroethyl)aminopropanoate, identified by its CAS number 1513878-88-0, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a unique structural motif with fluoroethyl and amino functional groups, has garnered attention for its potential applications in drug discovery and molecular biology. The presence of fluorine atoms in its structure not only influences its physicochemical properties but also opens up possibilities for enhanced biological activity and metabolic stability.

The molecular structure of Methyl 2-(2,2-difluoroethyl)aminopropanoate consists of a propanoate ester linked to a 2,2-difluoroethylamine moiety. This configuration imparts specific electronic and steric properties that make it a valuable intermediate in the synthesis of more complex molecules. The difluoroethyl group, in particular, is known for its ability to modulate the pharmacokinetic profile of drugs, often improving their bioavailability and resistance to degradation by metabolic enzymes.

In recent years, there has been growing interest in the development of fluorinated compounds for pharmaceutical applications. The use of fluorine atoms can lead to significant improvements in drug efficacy by enhancing binding affinity to biological targets and altering the metabolic pathways involved in drug clearance. Methyl 2-(2,2-difluoroethyl)aminopropanoate exemplifies this trend, as it serves as a versatile building block for the synthesis of novel therapeutic agents.

One of the most compelling aspects of Methyl 2-(2,2-difluoroethyl)aminopropanoate is its role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By incorporating fluorinated groups into kinase inhibitors, researchers can achieve higher selectivity and potency. For instance, studies have shown that fluorinated analogs of known kinase inhibitors exhibit improved pharmacokinetic properties and reduced side effects.

The synthesis of Methyl 2-(2,2-difluoroethyl)aminopropanoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The key steps typically include the formation of the ester group followed by the introduction of the difluoroethylamine moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these transformations efficiently. The use of such methodologies underscores the compound's importance in modern synthetic chemistry.

Recent research has also explored the potential applications of Methyl 2-(2,2-difluoroethyl)aminopropanoate in the field of materials science. Fluorinated compounds are known for their unique properties such as low friction coefficients and high thermal stability, making them suitable for various industrial applications. For example, derivatives of this compound have been investigated as potential additives for lubricants and coatings that require enhanced performance under extreme conditions.

The biological activity of Methyl 2-(2,2-difluoroethyl)aminopropanoate has been studied extensively in both preclinical and clinical settings. Preclinical studies have demonstrated its potential as a precursor for drugs targeting neurological disorders, where fluorinated compounds have shown promise in improving therapeutic outcomes. Additionally, its structural features make it a candidate for developing antiviral agents, particularly against viruses that rely on host kinases for replication.

In conclusion, Methyl 2-(2,2-difluoroethyl)aminopropanoate (CAS No. 1513878-88-0) is a multifaceted compound with significant implications in pharmaceutical research and industrial applications. Its unique structural composition and functional groups make it a valuable tool for synthesizing advanced therapeutic agents and materials with enhanced properties. As research continues to uncover new applications for fluorinated compounds, Methyl 2-(2,2-difluoroethyl)aminopropanoate is poised to play an increasingly important role in addressing global health challenges.